RHODAMINE 800
RHODAMINE 800
Brand Name:
Vulcanchem
CAS No.:
101027-54-7
VCID:
VC0008624
InChI:
InChI=1S/C26H26N3O.ClHO4/c27-15-22-20-13-16-5-1-9-28-11-3-7-18(23(16)28)25(20)30-26-19-8-4-12-29-10-2-6-17(24(19)29)14-21(22)26;2-1(3,4)5/h13-14H,1-12H2;(H,2,3,4,5)/q+1;/p-1
SMILES:
C1CC2=CC3=C(C4=C2N(C1)CCC4)OC5=C6CCC[N+]7=C6C(=CC5=C3C#N)CCC7.[O-]Cl(=O)(=O)=O
Molecular Formula:
C26H26ClN3O5
Molecular Weight:
496 g/mol
RHODAMINE 800
CAS No.: 101027-54-7
Main Products
VCID: VC0008624
Molecular Formula: C26H26ClN3O5
Molecular Weight: 496 g/mol
| CAS No. | 101027-54-7 |
|---|---|
| Product Name | RHODAMINE 800 |
| Molecular Formula | C26H26ClN3O5 |
| Molecular Weight | 496 g/mol |
| IUPAC Name | 3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaene-16-carbonitrile;perchlorate |
| Standard InChI | InChI=1S/C26H26N3O.ClHO4/c27-15-22-20-13-16-5-1-9-28-11-3-7-18(23(16)28)25(20)30-26-19-8-4-12-29-10-2-6-17(24(19)29)14-21(22)26;2-1(3,4)5/h13-14H,1-12H2;(H,2,3,4,5)/q+1;/p-1 |
| Standard InChIKey | HACOCUMLBPNDIN-UHFFFAOYSA-M |
| SMILES | C1CC2=CC3=C(C4=C2N(C1)CCC4)OC5=C6CCC[N+]7=C6C(=CC5=C3C#N)CCC7.[O-]Cl(=O)(=O)=O |
| Canonical SMILES | C1CC2=CC3=C(C4=C2N(C1)CCC4)OC5=C6CCC[N+]7=C6C(=CC5=C3C#N)CCC7.[O-]Cl(=O)(=O)=O |
| Synonyms | rhodamine 800 |
| PubChem Compound | 127750 |
| Last Modified | Nov 11 2021 |
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